![molecular formula C19H23NO2 B009051 Morpholine, 4-(p-phenoxymethylphenethyl)- CAS No. 19733-86-9](/img/structure/B9051.png)
Morpholine, 4-(p-phenoxymethylphenethyl)-
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Overview
Description
Morpholine, 4-(p-phenoxymethylphenethyl)- is a chemical compound that is commonly used in scientific research. It is a derivative of morpholine and has been found to have various biological and physiological effects.
Mechanism of Action
The exact mechanism of action of Morpholine, 4-(p-phenoxymethylphenethyl)- is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been found to interact with various receptors, including the GABA-A receptor and the sigma-1 receptor.
Biochemical and Physiological Effects:
Morpholine, 4-(p-phenoxymethylphenethyl)- has been found to have various biochemical and physiological effects. It has been shown to reduce the activity of the enzyme phospholipase A2, which is involved in the production of inflammatory mediators. It has also been found to increase the levels of the antioxidant glutathione, which helps to protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Morpholine, 4-(p-phenoxymethylphenethyl)- in lab experiments is its ability to modulate the activity of various neurotransmitters and receptors. This makes it a useful tool for studying the mechanisms underlying various neurological and psychiatric disorders. However, one of the limitations of using this compound is its potential toxicity. It has been found to be cytotoxic at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on Morpholine, 4-(p-phenoxymethylphenethyl)-. One area of interest is its potential use as an antidepressant and anxiolytic agent. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Finally, more research is needed to understand the exact mechanism of action of this compound and its potential interactions with other drugs and compounds.
Synthesis Methods
Morpholine, 4-(p-phenoxymethylphenethyl)- is synthesized by the reaction of 4-(p-phenoxymethylphenyl)-2-bromo-1-morpholin-4-yl-1-butene with morpholine in the presence of a palladium catalyst. This reaction results in the formation of the desired compound with a yield of around 70%.
Scientific Research Applications
Morpholine, 4-(p-phenoxymethylphenethyl)- has been extensively used in scientific research, particularly in the field of pharmacology. It has been found to have various biological activities, including anticonvulsant, antinociceptive, and anti-inflammatory properties. It has also been studied for its potential use as an antidepressant and anxiolytic agent.
Properties
19733-86-9 | |
Molecular Formula |
C19H23NO2 |
Molecular Weight |
297.4 g/mol |
IUPAC Name |
4-[2-[4-(phenoxymethyl)phenyl]ethyl]morpholine |
InChI |
InChI=1S/C19H23NO2/c1-2-4-19(5-3-1)22-16-18-8-6-17(7-9-18)10-11-20-12-14-21-15-13-20/h1-9H,10-16H2 |
InChI Key |
UCFBSPYKXGMZPT-UHFFFAOYSA-N |
SMILES |
C1COCCN1CCC2=CC=C(C=C2)COC3=CC=CC=C3 |
Canonical SMILES |
C1COCCN1CCC2=CC=C(C=C2)COC3=CC=CC=C3 |
19733-86-9 | |
synonyms |
4-[p-(Phenoxymethyl)phenethyl]morpholine |
Origin of Product |
United States |
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